Cas no 1261970-41-5 (2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol)

• Product Name: 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol
• CAS No: 1261970-41-5
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• MDL: MFCD18316017
• CID: 2621633
• PubChem ID: 53221742
• Update Time: 2025-06-08

2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID20686345
• 1261970-41-5
• 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%
• 2-NITRO-4-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]PHENOL
• MFCD18316017
• 3-Nitro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-ol
• 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol

• MDL： MFCD18316017
• Inchi： 1S/C17H18N2O5S/c20-17-9-6-14(12-16(17)19(21)22)13-4-7-15(8-5-13)25(23,24)18-10-2-1-3-11-18/h4-9,12,20H,1-3,10-11H2
• InChI Key： CEWIYRFICRFTHY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C=2)[N+](=O)[O-])O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 362.09364285Da
• Monoisotopic Mass: 362.09364285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112Ų

Additional information on 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol

Introduction to 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol (CAS No. 1261970-41-5)

2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261970-41-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by nitro and sulfonamide functional groups, which are well-documented for their diverse biological activities. The structural motif of this molecule, featuring a nitro-substituted phenol core linked to a piperidine-1-sulfonylphenyl moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol can be dissected into several key functional components. The nitro group (–NO₂) at the 2-position of the phenol ring introduces a strong electron-withdrawing effect, which can modulate the reactivity and electronic properties of the molecule. This feature is particularly relevant in designing molecules with specific interactions with biological targets. Additionally, the presence of a sulfonamide group (–SO₂NH–) at the 4-position of the phenyl ring attached to piperidine enhances the compound's solubility and bioavailability, making it more amenable for pharmacokinetic studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding modes of 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol with various biological targets. Studies suggest that the nitro and sulfonamide groups may interact with hydrogen bond donors and acceptors in protein active sites, potentially leading to inhibitory effects on enzymes or receptors involved in critical biological pathways. For instance, preliminary computational studies have indicated that this compound might exhibit inhibitory activity against certain kinases, which are pivotal in cell signaling pathways associated with inflammation and cancer.

The synthesis of 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group typically involves nitration of the phenol precursor, followed by sulfonylation using piperidine derivatives. The final step involves coupling the sulfonamide moiety to the phenol ring, which can be achieved through nucleophilic aromatic substitution or other coupling strategies. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product.

In terms of pharmacological activity, 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may possess anti-inflammatory, anti-proliferative, or even neuroprotective properties. For instance, researchers have hypothesized that its ability to modulate kinase activity could make it useful in treating chronic inflammatory diseases or certain types of cancer. Additionally, its sulfonamide group may enhance binding affinity to specific protein targets, improving therapeutic efficacy.

The role of nitroaromatic compounds in medicinal chemistry cannot be overstated. Nitro groups are known for their ability to enhance drug bioavailability and metabolic stability, while also serving as versatile handles for further chemical modifications. In 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, these properties are combined with the bioisosteric potential of sulfonamides, which can mimic carboxylic acid functionalities while offering improved solubility and pharmacokinetic profiles.

Recent research has also highlighted the importance of understanding the stereochemical aspects of such compounds. The piperidine ring in 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol introduces chirality, which can significantly influence biological activity. Studies have shown that enantiomers of similar compounds can exhibit vastly different pharmacological effects due to differences in binding affinity and metabolic pathways. Therefore, future research should focus on synthesizing and evaluating enantiomerically pure forms of this compound to elucidate any stereochemical contributions to its biological activity.

The development of novel synthetic methodologies is another area where 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol holds promise. Advances in green chemistry have encouraged researchers to explore more sustainable synthetic routes that minimize waste and hazardous byproducts. For example, catalytic methods for introducing nitro groups or constructing sulfonamide bonds could reduce reliance on harsh reagents and improve overall reaction efficiency.

Furthermore, the integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring the potential applications of 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol. Predictive models can help identify new biological targets and optimize synthetic routes based on large datasets derived from experimental results. This interdisciplinary approach could accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2-Nitro-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol (CAS No. 1261970-41-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable candidate for further exploration. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an important role in future drug development efforts.